Cas no 1361586-15-3 (2-Amino-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Amino-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361586-15-3
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4968510
• Update Time: 2025-06-15

2-Amino-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-9-5-8(6-10(15)12(9)16)11-7(1-3-17)2-4-19-13(11)18/h2,4-6H,1H2,(H2,18,19)
• InChI Key： SYNXCSULRSHLHU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(N)=NC=CC=1CC#N)Cl)Cl

Computed Properties

• Exact Mass: 310.978380 g/mol
• Monoisotopic Mass: 310.978380 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.7
• Molecular Weight: 312.6

Additional information on 2-Amino-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile

Research Briefing on 2-Amino-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS: 1361586-15-3)

2-Amino-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS: 1361586-15-3) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine core and trichlorophenyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the significance of 2-Amino-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile as a key intermediate in the synthesis of pharmacologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which are critical targets in cancer therapy. The compound's ability to modulate kinase activity was attributed to its structural features, including the electron-withdrawing trichlorophenyl group and the nucleophilic amino-acetonitrile moiety. These properties enable it to interact with specific amino acid residues in the kinase active site, thereby inhibiting aberrant signaling pathways.

In addition to its role in kinase inhibition, 2-Amino-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile has been investigated for its antimicrobial properties. A study conducted by researchers at the University of Cambridge in 2022 revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism of action involves disruption of bacterial cell wall synthesis, making it a promising candidate for the development of next-generation antibiotics. The study also noted that the compound's low cytotoxicity toward mammalian cells enhances its therapeutic potential.

The synthesis of 2-Amino-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile has been optimized in recent years to improve yield and purity. A 2021 publication in Organic Process Research & Development detailed a scalable, one-pot synthesis route that utilizes palladium-catalyzed cross-coupling reactions. This method not only reduces the number of synthetic steps but also minimizes the generation of hazardous byproducts, aligning with the principles of green chemistry. The availability of high-purity material has facilitated further biological evaluations and structure-activity relationship (SAR) studies.

Looking ahead, the potential applications of 2-Amino-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile extend beyond its current uses. Preliminary data from ongoing research suggest its applicability in neurodegenerative disease models, where it may modulate neuroinflammatory pathways. Furthermore, computational modeling studies have identified additional protein targets, including G-protein-coupled receptors (GPCRs), which could expand its therapeutic scope. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 2-Amino-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS: 1361586-15-3) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its dual role as a kinase inhibitor and antimicrobial agent, coupled with advancements in synthetic methodologies, positions it as a compound of significant interest. Future research will likely focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical disease models. This briefing underscores the importance of continued investment in the study of such innovative chemical entities to address unmet medical needs.